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Compound of Interest

2'-O-methyladenosine 5'-
Compound Name:
phosphate

Cat. No.: B15599486

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2'-
O-methyladenosine 5'-phosphate. The following procedures are based on available safety
data for the closely related compound, 2'-O-methyladenosine, which is not classified as
hazardous. However, it is imperative to consult your institution's Environmental Health and
Safety (EHS) department for specific guidance and to ensure compliance with local, state, and
federal regulations.

Immediate Safety and Handling

Before handling 2'-O-methyladenosine 5'-phosphate, ensure you are wearing appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While 2'-
O-methyladenosine is not considered hazardous, good laboratory practices should always be
followed.[1] Avoid creating dust, and ensure adequate ventilation in the work area.[1][2] In case
of contact, rinse the affected area with plenty of water.[1]

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of the related
compound 2'-O-methyladenosine. This data is provided for informational purposes and may be
useful for EHS personnel in determining the appropriate disposal route.
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Property Value Source
Molecular Formula C11H15N504 --INVALID-LINK--
Formula Weight 281.3 g/mol --INVALID-LINK--

o Not considered hazardous by
Hazard Classification [1]
OSHA 29 CFR 1910.1200

Step-by-Step Disposal Protocol

This protocol outlines the recommended steps for the disposal of 2'-O-methyladenosine 5'-
phosphate, assuming it is treated as a hon-hazardous chemical waste.

e Initial Assessment: Confirm with your institution's EHS department that 2'-O-
methyladenosine 5'-phosphate can be managed as non-hazardous waste. Provide them
with the information from the Safety Data Sheet for 2'-O-methyladenosine if a specific SDS
for the 5'-phosphate is unavailable.

o Containerization:
o Place solid waste in a clearly labeled, sealed container.

o For solutions, use a compatible, leak-proof container. Do not mix with other chemical
waste unless explicitly approved by your EHS office.

o Labeling: Label the waste container clearly with the full chemical name: "2'-O-
methyladenosine 5'-phosphate". Include the quantity and date of accumulation.

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials.

o Waste Pickup: Arrange for disposal through your institution's hazardous waste management
program. Follow their specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2'-O-methyladenosine 5'-phosphate.

6isposal Workflow: 2'-O-methyladenosine 5'-phosphate \
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Caption: Disposal decision workflow for 2'-O-methyladenosine 5'-phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15599486?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599486?utm_src=pdf-body
https://www.benchchem.com/product/b15599486?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAJ6492203&productDescription=2+-O-METHYLADENOSINE%2C+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8138.pdf
https://www.benchchem.com/product/b15599486#2-o-methyladenosine-5-phosphate-proper-disposal-procedures
https://www.benchchem.com/product/b15599486#2-o-methyladenosine-5-phosphate-proper-disposal-procedures
https://www.benchchem.com/product/b15599486#2-o-methyladenosine-5-phosphate-proper-disposal-procedures
https://www.benchchem.com/product/b15599486#2-o-methyladenosine-5-phosphate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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